Cas no 1305325-03-4 (tert-Butyl 3-bromo-5-iodo-1H-pyrazolo3,4-bpyridine-1-carboxylate)

Tert-Butyl 3-bromo-5-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate is a versatile heterocyclic building block used in pharmaceutical and agrochemical synthesis. Its dual halogen functionality (bromo and iodo) enables selective cross-coupling reactions, while the Boc-protected pyrazole nitrogen enhances stability and reactivity. This compound is particularly valuable for constructing complex nitrogen-containing scaffolds in medicinal chemistry.

tert-Butyl 3-bromo-5-iodo-1H-pyrazolo3,4-bpyridine-1-carboxylate structure

1305325-03-4 structure

Product Name:tert-Butyl 3-bromo-5-iodo-1H-pyrazolo3,4-bpyridine-1-carboxylate

CAS No:1305325-03-4

MF:C₁₁H₁₁BrIN₃O₂

MW:424.032413721085

MDL:MFCD20487041

CID:2131954

Update Time:2025-06-18

tert-Butyl 3-bromo-5-iodo-1H-pyrazolo3,4-bpyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 3-bromo-5-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate
- tert-Butyl 3-bromo-5-iodo-1H-pyrazolo-[3,4-b]pyridine-1-carboxylate
- tert-Butyl 3-bromo-5-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate, AldrichCPR
- tert-Butyl 3-bromo-5-iodo-1H-pyrazolo3,4-bpyridine-1-carboxylate
- MDL： MFCD20487041
- Inchi： 1S/C11H11BrIN3O2/c1-11(2,3)18-10(17)16-9-7(8(12)15-16)4-6(13)5-14-9/h4-5H,1-3H3
- InChI Key： ZJYGWJIOZGJLEC-UHFFFAOYSA-N
- SMILES： IC1=CN=C2C(=C1)C(=NN2C(=O)OC(C)(C)C)Br

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 337
Topological Polar Surface Area: 57

Experimental Properties

Density: 2.0±0.1 g/cm3
Boiling Point: 453.9±55.0 °C at 760 mmHg
Flash Point: 228.3±31.5 °C
Vapor Pressure: 0.0±1.1 mmHg at 25°C

tert-Butyl 3-bromo-5-iodo-1H-pyrazolo3,4-bpyridine-1-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

tert-Butyl 3-bromo-5-iodo-1H-pyrazolo3,4-bpyridine-1-carboxylate Pricemore >>

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TRC	B997028-10mg	tert-Butyl 3-bromo-5-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate	1305325-03-4		10mg	$ 50.00	2022-06-06
TRC	B997028-50mg	tert-Butyl 3-bromo-5-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate	1305325-03-4		50mg	$ 160.00	2022-06-06
TRC	B997028-100mg	tert-Butyl 3-bromo-5-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate	1305325-03-4		100mg	$ 250.00	2022-06-06
Chemenu	CM287075-250mg	tert-Butyl 3-bromo-5-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate	1305325-03-4	97%	250mg	$287	2021-08-18
abcr	AB369202-1 g	tert-Butyl 3-bromo-5-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate	1305325-03-4		1g	€891.00	2023-04-26
Chemenu	CM287075-1g	tert-Butyl 3-bromo-5-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate	1305325-03-4	97%	1g	$1045	2024-08-02
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abcr	AB369202-1g	tert-Butyl 3-bromo-5-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate; .	1305325-03-4		1g	€891.00	2025-03-19
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